(E)-3-(4-chloro-3-nitrophenyl)-2-cyano-N-[2-(trifluoromethyl)phenyl]prop-2-enamide

• IUPAC Name: (E)-3-(4-chloro-3-nitrophenyl)-2-cyano-N-[2-(trifluoromethyl)phenyl]prop-2-enamide
• InChI: InChI=1S/C17H9ClF3N3O3/c18-13-6-5-10(8-15(13)24(26)27)7-11(9-22)16(25)23-14-4-2-1-3-12(14)17(19,20)21/h1-8H,(H,23,25)/b11-7+
• InChI Key: GJMVIYGGDPXQEJ-YRNVUSSQSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)C(=CC2=CC(=C(C=C2)Cl)[N+](=O)[O-])C#N
• Isomeric SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)/C(=C/C2=CC(=C(C=C2)Cl)[N+](=O)[O-])/C#N
• Molecular Formula: C17H9ClF3N3O3
• Molecular Weight: 395.7 g/mol
• CAS No.: 852826-68-7

Description

(E)-3-(4-chloro-3-nitrophenyl)-2-cyano-N-[2-(trifluoromethyl)phenyl]prop-2-enamide is a useful research compound. Its molecular formula is C17H9ClF3N3O3 and its molecular weight is 395.72. The purity is usually 95%.
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Scientific Research Applications

Photoluminescence Properties

One significant area of application is in the study of photoluminescence properties. For example, π-extended fluorene derivatives, which are structurally related to the compound , exhibit unique photoluminescence characteristics. These derivatives, containing functional groups like cyano and nitro, have been synthesized to explore their high fluorescence quantum yields and unique solvatochromic behaviors, showcasing their potential in the development of fluorescent materials and sensors (Kotaka, Konishi, & Mizuno, 2010).

Synthesis of Pyridine Derivatives

The compound also finds application in the synthesis of pyridine derivatives. Research demonstrates its use in reactions leading to various pyridine products, which are of interest due to their potential pharmaceutical applications and as intermediates in organic synthesis. For instance, the reaction of similar 2-cyano-3-(x-nitrophenyl)prop-2-enamides with methyl 3-oxobutanoate produces compounds that could be precursors to medicinal compounds and materials with novel properties (O'callaghan, Mcmurry, Draper, & Champeil, 1999).

Material Science and Polymer Research

Furthermore, compounds structurally similar to the specified compound are utilized in material science, particularly in the synthesis and characterization of novel polymers with advanced properties. For example, derivatives have been incorporated into the backbone of polyamides and polyimides, leading to materials with exceptional thermal stability, solubility, and mechanical properties. These materials are promising for applications in microelectronics and as advanced insulating materials, due to their low dielectric constants, high transparency, and excellent thermal stability (Li, Wang, Li, & Jiang, 2009).